Cas no 2228519-74-0 (tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate
• CAS No: 2228519-74-0
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 6455958
• PubChem ID: 165686791
• Update Time: 2025-06-08

tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate
• 2228519-74-0
• EN300-1883905
• tert-butyl N-[3-(2-bromoethyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)16-10-4-5-11(15)9(8-10)6-7-14/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： BTCMPIAMOWEMEL-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.04267g/mol
• Monoisotopic Mass: 317.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(2-Bromoethyl)-4-Fluorophenylcarbamate (CAS: 2228519-74-0)

The compound tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate (CAS: 2228519-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromoethyl and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, highlighting its role in modulating key biological pathways.

One of the most notable advancements involves the use of tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. Researchers have demonstrated that the bromoethyl moiety facilitates efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility has led to the development of compounds with enhanced selectivity and potency against cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a series of derivatives exhibiting nanomolar IC50 values in vitro.

In addition to its role in oncology, this compound has been investigated for its utility in neurodegenerative disease research. A recent preprint on bioRxiv detailed its incorporation into PROTACs (Proteolysis-Targeting Chimeras), where it served as a linker to degrade pathological tau aggregates in Alzheimer's disease models. The fluorophenyl group was found to improve blood-brain barrier permeability, addressing a critical challenge in CNS drug development. These findings underscore the compound's potential as a multifunctional building block in medicinal chemistry.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of tert-butyl N-3-(2-bromoethyl)-4-fluorophenylcarbamate. A 2024 Nature Communications paper described a continuous-flow process that reduces reaction times from hours to minutes while maintaining >90% yield. This innovation not only enhances scalability but also minimizes hazardous waste generation, aligning with green chemistry principles. Such advancements are expected to accelerate its adoption in industrial-scale pharmaceutical manufacturing.

Looking ahead, researchers are exploring the compound's applications in targeted protein degradation and covalent inhibitor design. Its unique combination of reactivity (bromoethyl) and polarity (fluorophenyl) makes it particularly valuable for constructing bifunctional molecules. However, challenges remain in optimizing its metabolic stability and in vivo pharmacokinetics. Ongoing structure-activity relationship studies aim to address these limitations while expanding its therapeutic potential across multiple disease areas.